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Compound of Interest

Compound Name: Phenethyl isobutyrate

Cat. No.: B089656

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core physical properties of Phenethyl
Isobutyrate (CAS No. 103-48-0), a compound of interest in various scientific and industrial
applications. This document collates and presents key data on its boiling point and density,
offering a valuable resource for laboratory and development work.

Core Physical Properties

Phenethyl isobutyrate is a carboxylic ester recognized for its characteristic fruity and rosy
aroma.[1] It is formally derived from the condensation of 2-phenylethanol and isobutyric acid.[2]
Understanding its physical properties is fundamental for its application in research and
development.

Quantitative Data Summary

The boiling point and density of Phenethyl Isobutyrate have been determined and are
summarized below. It is important to note that slight variations in reported values exist in the
literature, which may be attributed to different experimental conditions and purities of the
samples tested.
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Physical Property Value Conditions
Boiling Point 224 °C Not specified
230 °C @ 760.00 mm Hg[1][2]

250 °C (literature value)[3][4][5][6]

Density 0.987 - 0.990 g/mL @ 25 °C[2]
0.988 g/mL @ 25 °C[3][4][5]I6]7]

0.986 - 0.994 g/mL @ 20 °C[1]

Experimental Protocols

Detailed experimental methodologies for the determination of the boiling point and density of
Phenethyl Isobutyrate are not explicitly detailed in the surveyed reference materials. These
values are typically established through standardized analytical techniques.

Boiling Point Determination: The boiling point is generally determined by methods such as
distillation under controlled pressure, as indicated by the specification "@ 760.00 mm Hg".
Standard laboratory procedures would involve heating the liquid in a distillation apparatus and
recording the temperature at which the vapor pressure of the liquid equals the applied
pressure.

Density Measurement: Density is commonly measured using a pycnometer or a digital density
meter. The procedure involves accurately measuring the mass of a known volume of the
substance at a specified temperature, such as 20 °C or 25 °C.

Logical Relationships

The following diagram illustrates the relationship between the chemical compound and its key
physical properties discussed in this guide.
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Figure 1. Physical Properties of Phenethyl Isobutyrate
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Caption: Figure 1. Relationship between Phenethyl Isobutyrate and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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